Cas no 1807147-40-5 (Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate
• CAS No: 1807147-40-5
• MF: C₁₁H₁₂F₂INO₂
• MW: 355.119762420654
• CID: 4893448
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate

• Inchi： 1S/C11H12F2INO2/c1-3-17-9(16)5-8-6(2)4-7(14)10(15-8)11(12)13/h4,11H,3,5H2,1-2H3
• InChI Key： ADNUQDXBBCRFLZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(CC(=O)OCC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate (CAS No. 1807147-40-5)

Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate (CAS No. 1807147-40-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of novel heterocyclic compounds.

The growing interest in fluorinated pyridines like Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate stems from their enhanced metabolic stability and bioavailability, which are pivotal in drug discovery. Researchers are increasingly exploring its applications in catalysis, medicinal chemistry, and material science. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, aligning with the industry's focus on precision medicine and targeted therapies.

From an environmental perspective, the demand for sustainable synthetic routes has led to innovations in the production of CAS 1807147-40-5. Green chemistry principles, such as solvent-free reactions and catalytic recycling, are being applied to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Ethyl 2-(difluoromethyl)-3-iodo-5-methylpyridine-6-acetate. Purity and stability assessments are critical, given its role in high-value applications. FAQs often revolve around its storage conditions (recommended: -20°C under inert atmosphere) and handling precautions, emphasizing the need for proper lab protocols.

The compound's versatility extends to cross-coupling reactions, where its iodo substituent facilitates palladium-catalyzed transformations. This property is leveraged in constructing complex molecular architectures, a hot topic in organic synthesis forums. Additionally, its ethyl ester group offers flexibility for further derivatization, making it a favorite among synthetic chemists.

In summary, CAS 1807147-40-5 represents a convergence of innovation and utility in chemical research. Its multifaceted applications—from drug development to sustainable synthesis—underscore its relevance in addressing contemporary scientific challenges. As interest in fluorinated building blocks and iodinated intermediates grows, this compound is poised to remain a focal point in advanced research and industrial applications.